Cas no 2171700-07-3 (5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane)

5-(3,3-Dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane is a structurally complex spirocyclic compound featuring a fused oxa-diaza ring system. Its unique spiro architecture and functional groups contribute to potential applications in medicinal chemistry, particularly as a scaffold for bioactive molecules. The 3,3-dimethylbutyl and methyl substituents enhance lipophilicity, which may improve membrane permeability and pharmacokinetic properties. The rigid spirocyclic core offers conformational stability, making it a promising intermediate for drug discovery, especially in targeting central nervous system (CNS) receptors or enzyme inhibitors. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in pharmacological studies.
5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane structure
2171700-07-3 structure
Product Name:5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
CAS No:2171700-07-3
MF:C15H30N2O
MW:254.411504268646
CID:5949309
PubChem ID:165592110
Update Time:2025-05-30

5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
    • 2171700-07-3
    • EN300-1647056
    • 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
    • Inchi: 1S/C15H30N2O/c1-14(2,3)6-5-13-15(18-12-9-16-13)7-10-17(4)11-8-15/h13,16H,5-12H2,1-4H3
    • InChI Key: DNNFUZDMFJUKPI-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)(C)C)C21CCN(C)CC2

Computed Properties

  • Exact Mass: 254.235813585g/mol
  • Monoisotopic Mass: 254.235813585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 24.5Ų

5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>

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Additional information on 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171700-07-3)

5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171700-07-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the spirocyclic ring system and the presence of a methyl and dimethylbutyl substituent, contribute to its distinct chemical properties and biological activity.

The spirocyclic structure of 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane is particularly noteworthy. Spirocyclic compounds are characterized by a central atom (in this case, an oxygen atom) that is shared by two rings, creating a highly rigid and stable structure. This rigidity can influence the compound's conformational flexibility and binding affinity to biological targets, making it an attractive candidate for drug design and development.

Recent studies have explored the potential therapeutic applications of spirocyclic amines in various disease areas. For instance, research has shown that certain spirocyclic compounds exhibit potent anti-inflammatory and analgesic properties. The presence of the dimethylbutyl and methyl substituents in 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane may enhance its ability to interact with specific receptors or enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of ion channels or neurotransmitter systems in the brain, although further research is needed to elucidate the exact mechanisms.

The pharmacokinetic properties of 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane have also been studied to assess its suitability as a therapeutic agent. Initial findings suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

To further evaluate the safety and efficacy of 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in treating conditions such as chronic pain and epilepsy. Preliminary results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses.

The synthesis of 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane involves a multi-step process that includes the formation of the spirocyclic core followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, 5-(3,3-dimethylbutyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171700-07-3) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its biological activities and pharmacological properties, with the ultimate goal of developing it into an effective treatment for various medical conditions.

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